Cas no 2172463-72-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2172463-72-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6205565
• PubChem ID: 165536302
• Update Time: 2025-08-04

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid
• 2172463-72-6
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2,2,3-trimethylbutanoic acid
• EN300-1515390

• Inchi： 1S/C26H32N2O5/c1-24(2,22(30)31)26(5,6)27-21(29)25(3,4)28-23(32)33-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20H,15H2,1-6H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： OOAQSHBFZYJTNH-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid

Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid (CAS No. 2172463-72-6)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid (CAS No. 2172463-72-6) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool in solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its role in drug discovery and biomaterial development, aligning with current trends in precision medicine and targeted therapeutics.

One of the most searched questions in AI-driven drug discovery platforms revolves around the optimization of peptide synthesis. The Fmoc-protected amino acid moiety in 2172463-72-6 addresses this demand by enabling efficient stepwise coupling while minimizing side reactions. Its sterically hindered design also improves solubility in organic solvents, a critical factor for high-throughput screening workflows. These properties have sparked discussions in forums about "green chemistry alternatives" for peptide manufacturing, where this compound’s low racemization risk stands out.

From a structural perspective, the 2,2,3-trimethylbutanoic acid segment introduces enhanced metabolic stability, a hot topic in proteolysis-targeting chimera (PROTAC) design. Recent publications highlight its potential in peptide-based vaccines, particularly for oncological targets. The CAS No. 2172463-72-6 is frequently cross-referenced in patents describing biodegradable linkers, reflecting industry demand for controlled-release drug delivery systems.

Analytical challenges associated with 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid often center on HPLC purification and mass spectrometry characterization. Laboratories utilizing AI-assisted spectral analysis report improved identification of its fragmentation patterns, addressing common search queries about "peptide purity verification". The compound’s crystalline properties further facilitate X-ray diffraction studies, contributing to the growing field of computational molecular modeling.

In bioconjugate chemistry, the Fmoc group in 2172463-72-6 enables selective N-terminal modifications, a technique gaining traction for antibody-drug conjugates (ADCs). This aligns with trending searches on "site-specific protein labeling" techniques. The compound’s methyl-rich backbone also shows promise in cell-penetrating peptide (CPP) research, particularly for blood-brain barrier (BBB) translocation studies—a frequently discussed topic in neuropharmacology circles.

Environmental considerations are increasingly shaping compound selection, and CAS No. 2172463-72-6 demonstrates advantages in waste stream management due to its Fmoc cleavage byproducts being non-hazardous. This positions it favorably against traditional Boc-protected analogs in sustainable chemistry initiatives. Database analytics reveal rising interest in its scalable synthesis protocols, particularly from contract research organizations (CROs) specializing in peptide therapeutics.

The patent landscape for 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid shows growing activity in biologic-drug combinations, with particular emphasis on autoimmune disease applications. Its chiral purity (>98% ee in commercial batches) meets stringent requirements for GMP manufacturing, addressing a key concern in regulatory submissions. These attributes correlate with search trends focusing on "ICH Q11-compliant starting materials" for peptide API production.

Emerging research explores the compound’s utility in peptide nucleic acid (PNA) synthesis, where its steric protection prevents nucleobase interference. This application taps into the booming gene therapy market, with particular relevance to CRISPR delivery systems. The trimethylbutanoic acid moiety’s lipophilicity parameters are being optimized for oral bioavailability enhancement—a persistent challenge documented in peptide pharmacokinetics literature.

Quality control protocols for CAS No. 2172463-72-6 frequently employ 2D NMR techniques, especially HSQC for diastereomer differentiation. This responds to laboratory professionals’ searches for "peptide stereochemistry confirmation methods". The compound’s melting point consistency (205-207°C) makes it a reliable calibration standard for thermal analysis equipment, an underreported but valuable secondary application.

Future directions for 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2,2,3-trimethylbutanoic acid research may focus on its post-translational modification capabilities, particularly for ubiquitin-like proteins. Its orthogonal protection scheme compatibility positions it as a candidate for multi-component ligation strategies—an area gaining momentum in synthetic biology. These developments directly address industry pain points reflected in search queries about "next-generation peptide assembly" technologies.